molecular formula C14H24 B8392086 1-Vinylcyclododecene

1-Vinylcyclododecene

Cat. No.: B8392086
M. Wt: 192.34 g/mol
InChI Key: FUJQSNBYXCNHEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Vinylcyclododecene is a useful research compound. Its molecular formula is C14H24 and its molecular weight is 192.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H24

Molecular Weight

192.34 g/mol

IUPAC Name

1-ethenylcyclododecene

InChI

InChI=1S/C14H24/c1-2-14-12-10-8-6-4-3-5-7-9-11-13-14/h2,12H,1,3-11,13H2

InChI Key

FUJQSNBYXCNHEW-UHFFFAOYSA-N

Canonical SMILES

C=CC1=CCCCCCCCCCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1.20 grams of 1-vinylcyclododecanol, 10 ml of toluene, and 20 mg of methylrhenium trioxide was refluxed 4 hrs, by which time VPC and TLC analyses indicated complete consumption of the starting material. The mixture was cooled, washed with 5% aqueous sodium carbonate solution to remove catalyst, and the organic phase dried (magnesium sulfate) and stripped of volatiles at reduced pressure. There was obtained 1.02 gram (93%) of 1-vinylcyclododecene as ca. 2:1 trans:cis mixture (VPC); NMR spectrum was in good agreement with that expected for the product.
Quantity
1.2 g
Type
reactant
Reaction Step One
Quantity
20 mg
Type
catalyst
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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